Cas no 2229361-32-2 (1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine)

• Product Name: 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine
• CAS No: 2229361-32-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5960291
• PubChem ID: 165703469
• Update Time: 2025-06-08

1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine
• 1-{[5-(methoxymethyl)furan-2-yl]methyl}cyclopropan-1-amine
• 2229361-32-2
• EN300-1748361

• Inchi： 1S/C10H15NO2/c1-12-7-9-3-2-8(13-9)6-10(11)4-5-10/h2-3H,4-7,11H2,1H3
• InChI Key： GIKWFNGRLMFLCZ-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CC1(CC1)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine

Introduction to 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine (CAS No. 2229361-32-2)

1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its Chemical Abstracts Service (CAS) number 2229361-32-2, features a unique cyclopropane ring appended with a furan moiety, making it a promising candidate for further exploration in drug discovery. The presence of a methoxymethyl group on the furan ring introduces additional functional diversity, which can be exploited for modulating biological activity.

The compound’s structural framework suggests potential applications in the development of novel therapeutic agents. The cyclopropane ring is known for its high reactivity and ability to adopt favorable conformations in biological systems, which can enhance binding affinity to target proteins. Meanwhile, the furan segment, with its oxygen-rich environment, offers opportunities for hydrogen bonding interactions, crucial for drug-receptor recognition. The 5-(methoxymethyl)furan-2-ylmethyl substituent further enriches the molecular landscape, providing a balance between lipophilicity and polar interactions.

In recent years, there has been a surge in interest toward heterocyclic compounds due to their diverse pharmacological properties. Furan derivatives, in particular, have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of a cyclopropane unit into such scaffolds has been shown to improve metabolic stability and bioavailability, making 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine an attractive scaffold for medicinal chemists.

Current research indicates that the methoxymethyl group plays a pivotal role in modulating the compound’s pharmacokinetic profile. This moiety can enhance solubility while maintaining favorable pharmacological properties, which is essential for oral bioavailability. Additionally, the cyclopropane ring’s strain energy can be harnessed to induce conformational changes in binding partners, potentially leading to higher affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The cyclopropane-furan hybrid structure provides a versatile platform for further derivatization, allowing researchers to fine-tune biological activity by introducing additional functional groups or modifying existing ones. This flexibility makes 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine particularly valuable in fragment-based drug design approaches.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular docking studies have suggested that this molecule may interact with various targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. These findings align with emerging trends in drug discovery, where multifunctional compounds are being prioritized over single-target agents.

The synthesis of 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine presents both challenges and opportunities. While the cyclopropane unit requires careful handling due to its inherent reactivity, modern synthetic methodologies have made it more accessible than ever before. Transition-metal-catalyzed reactions and organocatalytic approaches have opened new avenues for constructing complex heterocycles efficiently.

In conclusion, 1-{5-(methoxymethyl)furan-2-ylmethyl}cyclopropan-1-amine (CAS No. 2229361-32-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropane ring with a furan moiety and a methoxymethyl substituent—make it an ideal candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutics.